Cas no 1895045-15-4 (2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid)
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid
- 1895045-15-4
- EN300-1792836
-
- Inchi: 1S/C13H15NO2/c1-9(13(15)16)8-10-4-3-5-12-11(10)6-7-14(12)2/h3-7,9H,8H2,1-2H3,(H,15,16)
- InChI Key: BDJYESUWMLCOAL-UHFFFAOYSA-N
- SMILES: OC(C(C)CC1=CC=CC2=C1C=CN2C)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.2Ų
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792836-0.05g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 0.05g |
$744.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-0.1g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 0.1g |
$779.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-0.25g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 0.25g |
$814.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-0.5g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 0.5g |
$849.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-1.0g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 1g |
$884.0 | 2023-06-02 | ||
| Enamine | EN300-1792836-2.5g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 2.5g |
$1735.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-5.0g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 5g |
$2566.0 | 2023-06-02 | ||
| Enamine | EN300-1792836-10.0g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 10g |
$3807.0 | 2023-06-02 | ||
| Enamine | EN300-1792836-1g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 1g |
$884.0 | 2023-09-19 | ||
| Enamine | EN300-1792836-5g |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid |
1895045-15-4 | 5g |
$2566.0 | 2023-09-19 |
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid
Professional Introduction to 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid (CAS No. 1895045-15-4)
2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid, identified by the Chemical Abstracts Service registry number 1895045-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a propionic acid moiety linked to an indole ring system, with a methyl substituent at the 2-position and another methyl group incorporated into the side chain at the 3-position of the propionic acid. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The indole core is a pivotal pharmacophore in medicinal chemistry, renowned for its role in various biological processes and its presence in numerous bioactive natural products. The indole scaffold is particularly noted for its interaction with heme-containing proteins, such as hemoglobin and cytochrome P450 enzymes, as well as its ability to modulate neurotransmitter systems. In particular, derivatives of indole have been extensively studied for their potential in treating neurological disorders, inflammation, and cancer. The introduction of additional substituents, such as the methyl groups in 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid, can fine-tune the electronic properties and binding affinity of the molecule, thereby influencing its biological activity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in indole derivatives affect their pharmacological profiles. Studies have demonstrated that subtle changes in the substitution pattern of the indole ring can lead to significant differences in receptor binding affinity and metabolic stability. For instance, the presence of a methyl group at the 4-position of the indole ring can enhance interactions with specific binding pockets in target proteins, while additional alkyl substituents on the propionic acid side chain can influence solubility and pharmacokinetic properties. These insights have guided the design of novel analogs like 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid as potential therapeutic agents.
The synthesis of 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indole core is typically synthesized via Fischer indole synthesis or modified versions thereof, followed by functionalization with appropriate side chains. The propionic acid moiety is introduced through carboxylation or esterification reactions, depending on the synthetic route employed. The incorporation of methyl groups at specific positions necessitates careful consideration to avoid unwanted side reactions or isomer formation. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield in constructing complex indole derivatives.
In terms of biological activity, preliminary studies on 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid have shown promising results in several in vitro assays. The compound has demonstrated potential inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting its utility as an anti-inflammatory agent. Additionally, interactions with serotonin receptors have been observed, which may be relevant for applications in neuropharmacology. These findings align with broader trends in drug discovery where indole derivatives are being explored for their ability to modulate neurotransmitter systems and address neurological disorders.
The pharmacokinetic profile of 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid is another critical aspect that has been investigated through both experimental and computational methods. Absorption, distribution, metabolism, and excretion (ADME) studies indicate that this compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Preliminary metabolic stability studies suggest that the molecule undergoes biotransformation via cytochrome P450-mediated pathways, similar to many indole-based drugs. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.
The role of indole derivatives in addressing global health challenges has been further highlighted by recent research endeavors aimed at developing novel therapeutics against infectious diseases and chronic conditions. The structural versatility of indole allows for the creation of molecules with tailored biological activities, making it an attractive scaffold for drug design. For example, modifications to the propionic acid side chain can enhance binding to bacterial enzymes or viral proteases, offering new avenues for antimicrobial and antiviral treatments. Such innovations underscore the importance of compounds like 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid in advancing therapeutic strategies.
Future directions in the study of 2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid include exploring its efficacy in preclinical models and conducting detailed mechanistic studies to elucidate its mode of action. Collaborative efforts between synthetic chemists and biologists will be crucial in validating initial findings and translating laboratory discoveries into clinical applications. Additionally, green chemistry principles are being increasingly integrated into synthetic protocols to ensure sustainability and environmental responsibility throughout drug development processes.
In conclusion,2-methyl-3-(1-methyl-H-indol 4 yl)-propanoic acid (CAS No: 189504515 4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis exemplifies cutting-edge organic methodologies while its potential therapeutic applications highlight its relevance in addressing contemporary medical challenges. As research progresses, this compound along with related derivatives continue to offer valuable insights into drug design principles enabling development innovative treatments across multiple disease domains.
1895045-15-4 (2-methyl-3-(1-methyl-1H-indol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)